4-[[4-[(3-Chlorophenyl)methyl]piperazin-1-yl]methyl]benzonitrile

• IUPAC Name: 4-[[4-[(3-chlorophenyl)methyl]piperazin-1-yl]methyl]benzonitrile
• InChI: InChI=1S/C19H20ClN3/c20-19-3-1-2-18(12-19)15-23-10-8-22(9-11-23)14-17-6-4-16(13-21)5-7-17/h1-7,12H,8-11,14-15H2
• InChI Key: OUDHRPUUXXTCLZ-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1CC2=CC=C(C=C2)C#N)CC3=CC(=CC=C3)Cl
• Molecular Formula: C19H20ClN3
• Molecular Weight: 325.8 g/mol

Description

4-[[4-[(3-Chlorophenyl)methyl]piperazin-1-yl]methyl]benzonitrile, also known as CP-154,526, is a selective antagonist of the corticotropin-releasing factor 1 (CRF1) receptor. This compound was first synthesized in 1996 and has since been extensively studied for its potential therapeutic applications.

Mechanism of Action

4-[[4-[(3-Chlorophenyl)methyl]piperazin-1-yl]methyl]benzonitrile selectively blocks the CRF1 receptor, which is involved in the regulation of the stress response system. By blocking this receptor, 4-[[4-[(3-Chlorophenyl)methyl]piperazin-1-yl]methyl]benzonitrile may reduce the effects of stress on the body and brain.
Biochemical and Physiological Effects:
4-[[4-[(3-Chlorophenyl)methyl]piperazin-1-yl]methyl]benzonitrile has been shown to reduce anxiety-like behavior in animal models, suggesting its anxiolytic effects. It has also been shown to have antidepressant effects in animal models of depression. Additionally, 4-[[4-[(3-Chlorophenyl)methyl]piperazin-1-yl]methyl]benzonitrile has been shown to modulate the activity of the hypothalamic-pituitary-adrenal (HPA) axis, which is involved in the stress response system.

Advantages and Limitations for Lab Experiments

One advantage of using 4-[[4-[(3-Chlorophenyl)methyl]piperazin-1-yl]methyl]benzonitrile in lab experiments is its selective action on the CRF1 receptor, which allows for more specific and targeted research. However, one limitation is its potential off-target effects on other receptors, which may complicate interpretation of results.

Future Directions

1. Investigating the potential use of 4-[[4-[(3-Chlorophenyl)methyl]piperazin-1-yl]methyl]benzonitrile in the treatment of post-traumatic stress disorder (PTSD).
2. Studying the effects of 4-[[4-[(3-Chlorophenyl)methyl]piperazin-1-yl]methyl]benzonitrile on the gut-brain axis and its potential use in the treatment of gastrointestinal disorders.
3. Examining the potential use of 4-[[4-[(3-Chlorophenyl)methyl]piperazin-1-yl]methyl]benzonitrile in the treatment of addiction and substance abuse disorders.
4. Investigating the effects of 4-[[4-[(3-Chlorophenyl)methyl]piperazin-1-yl]methyl]benzonitrile on neuroinflammation and its potential use in the treatment of neurodegenerative disorders.
5. Studying the potential use of 4-[[4-[(3-Chlorophenyl)methyl]piperazin-1-yl]methyl]benzonitrile in the treatment of chronic pain disorders.
In conclusion, 4-[[4-[(3-Chlorophenyl)methyl]piperazin-1-yl]methyl]benzonitrile is a selective antagonist of the CRF1 receptor that has shown potential therapeutic applications in various neurological and psychiatric disorders. Further research is needed to fully understand its mechanism of action and potential uses in clinical settings.

Synthesis Methods

The synthesis of 4-[[4-[(3-Chlorophenyl)methyl]piperazin-1-yl]methyl]benzonitrile involves several steps starting from commercially available starting materials. The first step involves the reaction of 3-chlorobenzyl chloride with piperazine to form 4-[(3-chlorophenyl)methyl]piperazine. This intermediate is then reacted with 4-cyanobenzyl chloride to form the final product, 4-[[4-[(3-Chlorophenyl)methyl]piperazin-1-yl]methyl]benzonitrile.

Scientific Research Applications

4-[[4-[(3-Chlorophenyl)methyl]piperazin-1-yl]methyl]benzonitrile has been studied extensively for its potential therapeutic applications in various neurological and psychiatric disorders. It has been shown to have anxiolytic and antidepressant effects in preclinical studies, suggesting its potential use in the treatment of anxiety and depression.